Cas no 1805337-92-1 (4-Bromo-2-(difluoromethyl)-5-fluoro-3-nitropyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-5-fluoro-3-nitropyridine
• CAS No: 1805337-92-1
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4860597
• Update Time: 2025-05-22

4-Bromo-2-(difluoromethyl)-5-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-5-fluoro-3-nitropyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-3-2(8)1-11-4(6(9)10)5(3)12(13)14/h1,6H
• InChI Key： DJAMQDIHHNJNIX-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-2-(difluoromethyl)-5-fluoro-3-nitropyridine

4-Bromo-2-(difluoromethyl)-5-fluoro-3-nitropyridine: A Comprehensive Overview

4-Bromo-2-(difluoromethyl)-5-fluoro-3-nitropyridine, with the CAS number 1805337-92-1, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and features a unique combination of substituents that confer it with distinctive chemical properties. The presence of bromine, difluoromethyl, fluoro, and nitro groups on the pyridine ring makes it a valuable compound for various applications, particularly in the development of advanced materials and pharmaceutical agents.

The synthesis of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-nitropyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, ensuring high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, making it more environmentally friendly and cost-effective.

The structural characteristics of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-nitropyridine make it an excellent candidate for applications in drug discovery. The nitro group is known to enhance the bioavailability of compounds by improving their solubility and permeability. Additionally, the presence of halogen atoms (bromine and fluorine) contributes to the compound's lipophilicity, which is crucial for its interaction with biological targets. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in cancer progression, making it a promising lead molecule for anti-cancer drug development.

In the realm of materials science, 4-Bromo-2-(difluoromethyl)-5-fluoro-3-nitropyridine has been investigated as a precursor for the synthesis of advanced polymers and organic semiconductors. Its ability to undergo polymerization under specific conditions has led to the development of novel materials with tailored electronic properties. These materials hold potential applications in organic electronics, such as flexible displays and photovoltaic devices.

The environmental impact of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-nitropyridine has also been a topic of recent research. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is essential for its safe disposal and minimizing ecological risks. Regulatory agencies have emphasized the importance of conducting comprehensive environmental assessments for such compounds to ensure their sustainable use.

In conclusion, 4-Bromo-2-(difluoromethyl)-5-fluoro-3-nitropyridine, with its unique chemical structure and versatile properties, continues to be a focal point in various scientific disciplines. Ongoing research is expected to uncover new applications and improve its synthesis methods, further solidifying its role as an important compound in modern chemistry.